Cas no 2168774-72-7 (1-(3,4-dihydro-2H-1-benzopyran-6-yl)-2-fluoroethan-1-amine)

• Product Name: 1-(3,4-dihydro-2H-1-benzopyran-6-yl)-2-fluoroethan-1-amine
• CAS No: 2168774-72-7
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6394866
• PubChem ID: 165852486
• Update Time: 2025-05-21

1-(3,4-dihydro-2H-1-benzopyran-6-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-1-benzopyran-6-yl)-2-fluoroethan-1-amine
• EN300-1274389
• 2168774-72-7

• Inchi： 1S/C11H14FNO/c12-7-10(13)8-3-4-11-9(6-8)2-1-5-14-11/h3-4,6,10H,1-2,5,7,13H2
• InChI Key： XONCKQYXKMVGIT-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC2=C(C=1)CCCO2)N

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3,4-dihydro-2H-1-benzopyran-6-yl)-2-fluoroethan-1-amine

1-(3,4-Dihydro-2H-1-BenzoPyran-6-Yl)-2-FluoroEthylAmine: A Comprehensive Overview

The compound with CAS No. 2168774-72-7, known as 1-(3,4-dihydro-2H-1-benzopyran-6-yl)-2-fluoroethan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrane derivatives, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a benzopyran ring system, a fluoroethylamine group, and a secondary amine functional group, making it a unique candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of benzopyran derivatives in the development of novel therapeutic agents. The fluoroethylamine moiety in this compound is particularly interesting due to its ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Fluorine substitution is a common strategy in medicinal chemistry to enhance drug-like properties, including bioavailability and stability. In this context, 1-(3,4-dihydro-2H-1-benzopyran-6-yl)-2-fluoroethan-1-amine has shown promise as a lead compound for further optimization in drug design.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the benzopyran ring system followed by functionalization with the fluoroethylamine group. Researchers have employed various methodologies to construct the benzopyran framework, including cyclization reactions and tandem coupling strategies. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity in these reactions. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the fluoroethylamine group at specific positions on the benzopyran ring.

One of the most notable aspects of 1-(3,4-dihydro-2H-1-benzopyran-6-yl)-2-fluoroethan-1-amine is its potential as a building block for more complex molecular architectures. By modifying the substituents on the benzopyran ring or altering the fluoroethylamine group, chemists can generate a library of related compounds with diverse biological activities. This approach has been instrumental in exploring its applications in areas such as anti-inflammatory therapy, neuroprotection, and cancer treatment.

Recent advancements in computational chemistry have also provided valuable insights into the molecular properties of this compound. Quantum mechanical calculations have been used to predict its electronic structure, reactivity, and interaction with biological targets. These studies have revealed that the fluoroethylamine group plays a critical role in stabilizing key intermediates during enzymatic catalysis or receptor binding. Furthermore, molecular dynamics simulations have shed light on its conformational flexibility and solubility characteristics.

In terms of biological activity, 1-(3,4-dihydro-2H-1-benzopyran-6-Yl)-2-fluoroEthylAmine has demonstrated potent inhibitory effects against several enzymes implicated in inflammatory diseases. For example, it has shown selective inhibition of cyclooxygenase (COX) enzymes without inducing significant cytotoxicity. This property makes it an attractive candidate for developing anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area where this compound has shown potential is in neuroprotection. Preclinical studies have indicated that it can mitigate oxidative stress and reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects appears to involve modulation of mitochondrial function and activation of endogenous antioxidant pathways.

From an environmental perspective, researchers have also investigated the biodegradation and eco-toxicological profile of 1-(3,4-dihydro - 2H - 1 - benzopyran - 6 - yl) - 2 - fluoroEthylAmine. Studies conducted under simulated environmental conditions suggest that it undergoes rapid microbial degradation under aerobic conditions. Additionally, acute toxicity tests indicate low toxicity to aquatic organisms at environmentally relevant concentrations.

In conclusion, 1-(3,4-dihydro - 2H - 1 - benzopyran - 6 - yl) - 2 - fluoroEthylAmine represents a promising molecule with multifaceted applications across various scientific disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing drug discovery efforts while maintaining eco-friendly characteristics.